Cas no 4791-35-9 (8-(ethylsulfanyl)-1,3-dimethyl-6-thioxo-1,3,6,7-tetrahydro-2H-purin-2-one)

• Product Name: 8-(ethylsulfanyl)-1,3-dimethyl-6-thioxo-1,3,6,7-tetrahydro-2H-purin-2-one
• CAS No: 4791-35-9
• MF: C₉H₁₂N₄OS₂
• MW: 256.347778320313
• CID: 931576
• PubChem ID: 3034527
• Update Time: 2025-04-19

8-(ethylsulfanyl)-1,3-dimethyl-6-thioxo-1,3,6,7-tetrahydro-2H-purin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(ethylsulfanyl)-1,3-dimethyl-6-thioxo-1,3,6,7-tetrahydro-2H-purin-2-one
• 8-(Ethylthio)-3,7-dihydro-1,3-dimethyl-6-thioxo-1H-purin-2(6H)-one
• 8-ethylsulfanyl-1,3-dimethyl-6-sulfanylidene-7H-purin-2-one
• Theophylline, 8-ethylthio-6-thio-
• 6-Thio-8-ethylthiotheophylline
• 8-ETHYLTHIO-6-THIOTHEOPHYLLINE
• Uric acid,3-dimethyl-(8-ethylthio)-6-thio-
• Uric acid, 1,3-dimethyl-8-ethylthio-6-thio-
• 4791-35-9
• BRN 1126191
• NSC 95862
• 2H-Purin-2-one, 8-(ethylthio)-1,3,6,7-tetrahydro-3,7-dimethyl-6-thioxo-
• DTXSID80197341
• NSC-95862
• 69U88DN2QH
• Theophylline, (8-ethylthio)-6-thio-
• NSC95862
• UNII-69U88DN2QH
• 8-(ETHYLTHIO)-1,3,6,9-TETRAHYDRO-1,3-DIMETHYL-6-THIOXO-2H-PURIN-2-ONE
• 6-Thio-(8-ethylthio)theophylline
• 2H-Purin-2-one,3,6,7-tetrahydro-3,7-dimethyl-6-thioxo-

• Inchi： 1S/C9H12N4OS2/c1-4-16-8-10-5-6(11-8)12(2)9(14)13(3)7(5)15/h4H2,1-3H3,(H,10,11)
• InChI Key： NNACXOPYOMXSRW-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2=C(C(N(C)C(N2C)=O)=S)N1

Computed Properties

• Exact Mass: 256.04546
• Monoisotopic Mass: 256.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 52.23